Cas no 914954-37-3 (tert-butyl N-4-(1,3-dioxaindan-5-yl)-4-oxobutylcarbamate)

• Product Name: tert-butyl N-4-(1,3-dioxaindan-5-yl)-4-oxobutylcarbamate
• CAS No: 914954-37-3
• Molecular Formula: C₁₆H₂₁NO₅
• Molecular Weight: 307.341645002365
• CID: 5637281
• PubChem ID: 59511947

tert-butyl N-4-(1,3-dioxaindan-5-yl)-4-oxobutylcarbamate Properties

Names and Identifiers

• tert-butyl N-[4-(1,3-dioxaindan-5-yl)-4-oxobutyl]carbamate
• EN300-28291694
• SCHEMBL13114817
• 914954-37-3
• tert-butyl N-4-(1,3-dioxaindan-5-yl)-4-oxobutylcarbamate

• InChIKey： QVNBBMIJZDKEIT-UHFFFAOYSA-N
• Inchi： 1S/C16H21NO5/c1-16(2,3)22-15(19)17-8-4-5-12(18)11-6-7-13-14(9-11)21-10-20-13/h6-7,9H,4-5,8,10H2,1-3H3,(H,17,19)
• SMILES： O(C(NCCCC(C1=CC=C2C(=C1)OCO2)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.14197277g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 307.14197277g/mol
• Heavy Atom Count: 22
• Complexity: 404
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones